molecular formula C8H17NO3S B7587357 N-methyl-N-(oxan-2-ylmethyl)methanesulfonamide

N-methyl-N-(oxan-2-ylmethyl)methanesulfonamide

Cat. No. B7587357
M. Wt: 207.29 g/mol
InChI Key: FFNGFJSLCXTJOT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-methyl-N-(oxan-2-ylmethyl)methanesulfonamide, also known as MS222, is a commonly used anesthetic agent in scientific research. It was first synthesized in the 1960s and has since been used in a variety of animal models for anesthesia and euthanasia.

Mechanism of Action

The mechanism of action of N-methyl-N-(oxan-2-ylmethyl)methanesulfonamide is not fully understood, but it is believed to work by blocking the ion channels in the nervous system, leading to a loss of consciousness and anesthesia. N-methyl-N-(oxan-2-ylmethyl)methanesulfonamide has been shown to have a fast onset of action and a relatively short duration of effect, making it ideal for short-term experiments.
Biochemical and Physiological Effects
N-methyl-N-(oxan-2-ylmethyl)methanesulfonamide has been shown to have minimal effects on the cardiovascular and respiratory systems, making it a safe and effective anesthetic agent for use in scientific research. However, it has been shown to have some effects on the liver and kidneys, so caution should be taken when using N-methyl-N-(oxan-2-ylmethyl)methanesulfonamide in animals with pre-existing liver or kidney disease.

Advantages and Limitations for Lab Experiments

The advantages of using N-methyl-N-(oxan-2-ylmethyl)methanesulfonamide as an anesthetic agent in scientific research include its high solubility in water, fast onset of action, and relatively short duration of effect. It is also relatively safe and has minimal effects on the cardiovascular and respiratory systems.
The limitations of using N-methyl-N-(oxan-2-ylmethyl)methanesulfonamide include its potential effects on the liver and kidneys, as well as its limited effectiveness in larger animals. It should also be noted that N-methyl-N-(oxan-2-ylmethyl)methanesulfonamide is not approved for use in humans and should only be used in animals for scientific research purposes.

Future Directions

There are several future directions for research on N-methyl-N-(oxan-2-ylmethyl)methanesulfonamide. One area of interest is in the development of new anesthetic agents that have fewer side effects and are more effective in larger animals. Another area of interest is in the development of new methods for administering N-methyl-N-(oxan-2-ylmethyl)methanesulfonamide, such as through injection or inhalation, that could improve its effectiveness and safety.
Conclusion
In conclusion, N-methyl-N-(oxan-2-ylmethyl)methanesulfonamide is a commonly used anesthetic agent in scientific research. It is highly water-soluble, stable at room temperature, and has minimal effects on the cardiovascular and respiratory systems. While it has some limitations, it is a safe and effective option for short-term experiments in aquatic animals and small rodents. Further research is needed to explore its potential uses in larger animals and to develop new and improved anesthetic agents for scientific research purposes.

Synthesis Methods

The synthesis of N-methyl-N-(oxan-2-ylmethyl)methanesulfonamide involves the reaction of formaldehyde, methanesulfonic acid, and oxymethylene with N-methylamine. The resulting product is a white crystalline powder that is highly water-soluble and stable at room temperature.

Scientific Research Applications

N-methyl-N-(oxan-2-ylmethyl)methanesulfonamide is commonly used as an anesthetic agent in scientific research. It is particularly useful for aquatic animals, such as fish and amphibians, due to its high solubility in water. N-methyl-N-(oxan-2-ylmethyl)methanesulfonamide can also be used for anesthesia and euthanasia in rodents and other small animals.

properties

IUPAC Name

N-methyl-N-(oxan-2-ylmethyl)methanesulfonamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H17NO3S/c1-9(13(2,10)11)7-8-5-3-4-6-12-8/h8H,3-7H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FFNGFJSLCXTJOT-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CC1CCCCO1)S(=O)(=O)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H17NO3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

207.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-methyl-N-(oxan-2-ylmethyl)methanesulfonamide

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